5-methyl-10,12-dioxatricyclo[7.2.1.0~2,7~]dodec-4-en-8-one
Overview
Description
5-methyl-10,12-dioxatricyclo[7.2.1.0~2,7~]dodec-4-en-8-one, also known as 4,6-dioxabicyclo[3.2.1]oct-3-en-2-one, is a heterocyclic organic compound that belongs to the family of bicyclic compounds. This compound has been synthesized by various methods and has been found to possess several biochemical and physiological effects. In 2.1.0~2,7~]dodec-4-en-8-one.
Mechanism of Action
The mechanism of action of 5-methyl-10,12-dioxatricyclo[7.2.1.0~2,7~]dodec-4-en-8-one is not fully understood. However, it has been proposed that the compound may act as a free radical scavenger and inhibit the production of reactive oxygen species. It has also been suggested that the compound may inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 5-methyl-10,12-dioxatricyclo[7.2.1.0~2,7~]dodec-4-en-8-one possesses several biochemical and physiological effects. The compound has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. It has also been found to possess antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. Additionally, the compound has been shown to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation.
Advantages and Limitations for Lab Experiments
The compound 5-methyl-10,12-dioxatricyclo[7.2.1.0~2,7~]dodec-4-en-8-one has several advantages and limitations for lab experiments. One of the advantages is that the compound is relatively easy to synthesize and provides high yields. Another advantage is that the compound possesses several biochemical and physiological effects, making it a useful tool for studying various biological processes. However, one of the limitations is that the compound is not very soluble in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 5-methyl-10,12-dioxatricyclo[7.2.1.0~2,7~]dodec-4-en-8-one. One future direction is to further investigate the mechanism of action of the compound and its potential as a therapeutic agent for various diseases. Another future direction is to explore the use of the compound as a chiral auxiliary in asymmetric synthesis. Additionally, the compound could be further modified to improve its solubility and bioavailability. Overall, the compound 5-methyl-10,12-dioxatricyclo[7.2.1.0~2,7~]dodec-4-en-8-one has several potential applications in scientific research and warrants further investigation.
Scientific Research Applications
The compound 5-methyl-10,12-dioxatricyclo[7.2.1.0~2,7~]dodec-4-en-8-one has been extensively studied for its various applications in scientific research. The compound has been found to possess anti-inflammatory, antioxidant, and anticancer properties. It has been used as a starting material for the synthesis of various biologically active compounds. The compound has also been studied for its potential as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
5-methyl-10,12-dioxatricyclo[7.2.1.02,7]dodec-4-en-8-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-6-2-3-7-8(4-6)10(12)11-13-5-9(7)14-11/h2,7-9,11H,3-5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDBHANIRFZRXAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCC2C(C1)C(=O)C3OCC2O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-methyl-1,2,5a,6,9,9a-hexahydro-1,4-epoxy-3-benzoxepin-5(4H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.